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Compound of Interest

Compound Name: methyl 3-chloro-3-oxopropanoate

Cat. No.: B057725

This document provides an in-depth technical overview of the safety data for Methyl 3-chloro-
3-oxopropanoate (CAS No: 37517-81-0), also known as Methyl malonyl chloride.[1] The
information is compiled for researchers, scientists, and professionals in drug development who
may handle this substance. It summarizes critical safety information, handling procedures, and
emergency responses.

Chemical Identification and Properties

Methyl 3-chloro-3-oxopropanoate is a combustible, corrosive liquid that is also a lachrymator.
It is primarily used in laboratory settings for the synthesis of other substances.

Table 1: Compound Identification

Identifier Value

IUPAC Name methyl 3-chloro-3-oxopropanoate[2]
Methyl malonyl chloride, Methyl

Synonyms

chloroformylacetate[1][2]

CAS Number 37517-81-0[1]

EC Number 253-540-6[1]
Molecular Formula C4HsCIO3([2]
Molecular Weight 136.53 g/mol [1][2]
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Table 2: Physical and Chemical Properties

Property Value

Physical State Liquid

Density 1.273 g/mL at 25 °C[1]
Boiling Point 57-59 °C at 12 mmHg[1]
Flash Point 80 °C (176 °F) - closed cup[1]

| Refractive Index | n20/D 1.432[1] |

Hazard Identification and GHS Classification

This substance is classified under the Globally Harmonized System (GHS) as a combustible
liquid that causes severe skin burns, serious eye damage, and respiratory irritation.[3]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

. . o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[2][3]

. . H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation
(Target Organ: Respiratory system)[1][2][3] |

GHS Hazard Pictograms and Statements

Experimental Protocols
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The Safety Data Sheets reviewed for this guide summarize toxicological and safety data but do

not provide detailed experimental protocols for the studies that generated this data. The

toxicological properties have not been fully investigated.[3] For detailed methodologies,

researchers should consult primary toxicological literature.

Safe Handling and Storage

Proper handling and storage are crucial to minimize risks associated with Methyl 3-chloro-3-

oxopropanoate.

Table 4: Handling and Storage Procedures

Procedure

Handling

Recommendation

Wear protective gloves, clothing, eye, and
face protection.[3] Use only outdoors or
in a well-ventilated area.[3] Keep away
from heat, sparks, open flames, and hot
surfaces.[3] Avoid breathing mist or
vapors. Wash skin thoroughly after
handling.[3]

Storage

Store locked up in a well-ventilated place.[3]
Keep the container tightly closed and cool.[3]
Recommended storage temperature is 2 - 8 °C.
[1] Store under inert gas as the substance is

moisture and light sensitive.

| Incompatible Materials | Strong oxidizing agents, Strong bases, Alcohols.[3] |
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Handling Methyl
3-chloro-3-oxopropanoate

Y
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(Fume Hood or Outdoors)
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Personal Protective Equipment (PPE) Workflow

Emergency and First Aid Procedures

Immediate action is required in case of exposure. First aiders must protect themselves. This
safety data sheet should be shown to the attending physician.[3]

Table 5: First Aid Measures
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Exposure Route

Inhalation

First Aid Protocol

Remove the person to fresh air and keep
them comfortable for breathing. Call a
POISON CENTER or doctor immediately.
[3] If not breathing, provide artificial
respiration.[3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Call a physician immediately.[3] Wash

contaminated clothing before reuse.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call an
ophthalmologist or POISON CENTER.[3]

| Ingestion | Rinse mouth. Do NOT induce vomiting. Call a physician immediately. If the victim is

conscious, have them drink water (two glasses at most).[3] |

_—

Move to Fresh Air

#xposure Route¢
Y Y
Inhalation Skin Contact Eye Contact Ingestion
Immediate Actiops
Y Y y > Rinse Mouth

Remove Contaminated Clothing

Rinse with Water

Keep comfortable

Rinse with Water/Shower

Drink Water (if conscious)

Remove Contact Lenses

DO NOT Induce Vomiting

Immediately Call a
POISON CENTER or Doctor
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First Aid Response Flowchart

Fire-Fighting and Accidental Release Measures

Fire-Fighting

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Water
mist can be used to cool closed containers.[3]

o Specific Hazards: The substance is combustible. Containers may explode when heated.[3]
Hazardous decomposition products include carbon oxides and hydrogen chloride gas.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[3]

Accidental Release

e Personal Precautions: Do not breathe vapors. Avoid substance contact. Ensure adequate
ventilation and remove all sources of ignition.[3]

e Environmental Precautions: Prevent the product from entering drains.

o Containment and Cleanup: Cover drains. Use a liquid-absorbent material (e.g., Chemizorb®)
to collect the spill. Dispose of the material at an approved waste disposal plant.[3]

Toxicological and Ecological Information

» Toxicology: The toxicological properties have not been thoroughly investigated.[3] It is known
to cause severe burns and irritation to the skin, eyes, and respiratory system.[2] It is also a
lachrymator, meaning it can cause tearing.

o Ecotoxicity: No specific ecotoxicity data for the substance is available, partly because it
reacts with water.[3] Persistence in the environment is considered unlikely based on
available information.[3]
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This guide is intended for informational purposes and should be used in conjunction with a full,
official Safety Data Sheet provided by the supplier. Always adhere to established laboratory
safety protocols and institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

